Cas no 91-36-1 (Benzoic acid,5-[[(2-carboxyphenyl)amino]sulfonyl]-2-chloro-)
91-36-1 structure
Product Name:Benzoic acid,5-[[(2-carboxyphenyl)amino]sulfonyl]-2-chloro-
CAS No:91-36-1
MF:C14H10ClNO6S
MW:355.750301837921
CID:813618
PubChem ID:66673
Update Time:2025-04-19
Benzoic acid,5-[[(2-carboxyphenyl)amino]sulfonyl]-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,5-[[(2-carboxyphenyl)amino]sulfonyl]-2-chloro-
- 5-[(2-carboxyphenyl)sulfamoyl]-2-chlorobenzoic acid
- 5-[[(2-carboxyphenyl)amino]sulphonyl]-2-chlorobenzoic acid
- NS00039395
- 5-(((2-Carboxyphenyl)amino)sulphonyl)-2-chlorobenzoic acid
- Benzoic acid, 5-(((2-carboxyphenyl)amino)sulfonyl)-2-chloro-
- N-[(3-Carboxy-4-chlorophenyl)sulfonyl]anthranilic acid
- EINECS 202-064-7
- Benzoic acid, 5-[[(2-carboxyphenyl)amino]sulfonyl]-2-chloro-
- GG4YX75MUN
- 5-[[(2-Carboxyphenyl)amino]sulfonyl]-2-chlorobenzoic acid
- DTXSID1059024
- 91-36-1
-
- Inchi: 1S/C14H10ClNO6S/c15-11-6-5-8(7-10(11)14(19)20)23(21,22)16-12-4-2-1-3-9(12)13(17)18/h1-7,16H,(H,17,18)(H,19,20)
- InChI Key: XYUBQRPKIVSWKI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)O)S(NC1C=CC=CC=1C(=O)O)(=O)=O
Computed Properties
- Exact Mass: 354.9917359g/mol
- Monoisotopic Mass: 354.9917359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 129Ų
Benzoic acid,5-[[(2-carboxyphenyl)amino]sulfonyl]-2-chloro- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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